Cas no 36137-47-0 (5-Nitro-n-propylpyrimidin-2-amine)
5-Nitro-n-propylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 5-nitro-N-propyl-
- 5-Nitro-n-propylpyrimidin-2-amine
-
- Inchi: 1S/C7H10N4O2/c1-2-3-8-7-9-4-6(5-10-7)11(12)13/h4-5H,2-3H2,1H3,(H,8,9,10)
- InChI Key: FMBIBUMSRQQSDS-UHFFFAOYSA-N
- SMILES: C1(NCCC)=NC=C([N+]([O-])=O)C=N1
Experimental Properties
- Density: 1.299±0.06 g/cm3(Predicted)
- Melting Point: 119-119.5 °C
- Boiling Point: 341.1±34.0 °C(Predicted)
- pka: 0.18±0.10(Predicted)
5-Nitro-n-propylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587006-1g |
5-Nitro-N-propylpyrimidin-2-amine |
36137-47-0 | 98% | 1g |
¥4859.00 | 2024-05-16 |
5-Nitro-n-propylpyrimidin-2-amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 5-Nitro-n-propylpyrimidin-2-amine
Professional Introduction to 5-Nitro-n-propylpyrimidin-2-amine (CAS No. 36137-47-0)
5-Nitro-n-propylpyrimidin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 36137-47-0, this compound represents a unique structural motif that combines a pyrimidine core with a nitro and an amine substituent, making it a versatile intermediate in the development of various pharmacologically active molecules.
The pyrimidine scaffold is a fundamental structural element in many biologically active compounds, particularly in nucleoside analogs and antiviral agents. The introduction of a nitro group at the 5-position and an amine at the 2-position of the pyrimidine ring introduces reactive sites that can be further functionalized to produce more complex molecules. This compound’s potential as a building block in medicinal chemistry has been explored in several recent studies, highlighting its role in synthesizing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. The structural features of 5-Nitro-n-propylpyrimidin-2-amine make it an attractive candidate for such applications. For instance, the nitro group can be reduced to an amine, which can then be further modified to introduce other pharmacophores. This flexibility allows chemists to design molecules with tailored biological activities.
One notable application of this compound is in the synthesis of nucleoside analogs, which are widely used in antiviral therapies. The pyrimidine core mimics natural nucleobases, enabling these analogs to interfere with viral replication processes. Studies have demonstrated that derivatives of 5-Nitro-n-propylpyrimidin-2-amine can exhibit inhibitory effects on certain enzymes crucial for viral metabolism, making them promising candidates for further development.
The chemical reactivity of 5-Nitro-n-propylpyrimidin-2-amine also makes it valuable in the synthesis of other heterocyclic compounds. The nitro group can participate in various transformations, such as reduction to an amine or diazotization followed by coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which are often required for achieving high selectivity and potency in drug design.
Recent advancements in synthetic methodologies have further enhanced the utility of 5-Nitro-n-propylpyrimidin-2-amine. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions on the pyrimidine ring. Such modifications can significantly alter the biological profile of derived compounds, leading to improved pharmacokinetic properties and reduced toxicity.
The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating structural elements from 5-Nitro-n-propylpyrimidin-2-amine into kinase inhibitors, researchers aim to develop molecules that can selectively target aberrant signaling pathways.
In conclusion, 5-Nitro-n-propylpyrimidin-2-amine (CAS No. 36137-47-0) represents a valuable intermediate in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile building block for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of next-generation drugs.
36137-47-0 (5-Nitro-n-propylpyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)